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Compound of Interest

Compound Name: N-(2-Aminoethyl)glycine

Cat. No.: B554895 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of N-(2-Aminoethyl)glycine, a compound that requires

careful management due to its potential hazards. Adherence to these guidelines is critical for

maintaining a safe laboratory environment and ensuring regulatory compliance.

Pre-Disposal Safety and Handling
Before initiating any disposal procedures, it is crucial to handle N-(2-Aminoethyl)glycine with

appropriate safety measures. The compound is harmful if swallowed, in contact with skin, or

inhaled, and causes serious eye irritation.[1]

Personal Protective Equipment (PPE):

Gloves: Wear impervious chemical-resistant gloves.[1]

Eye Protection: Use safety glasses with side-shields or chemical goggles.[1]

Respiratory Protection: In case of insufficient ventilation or dust formation, use a NIOSH-

approved respirator.[1]

Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact.[1]

Handling Precautions:
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Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Avoid generating dust.[1]

Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Wash hands thoroughly after handling.[2]

Step-by-Step Disposal Procedure
The primary method for the disposal of N-(2-Aminoethyl)glycine is through an authorized

hazardous waste collection service.[1][2] Do not dispose of this chemical down the drain or in

regular trash.[1][2]

Containerization:

Place waste N-(2-Aminoethyl)glycine in a clean, dry, and sealable container.[1]

The container must be clearly and accurately labeled with the chemical name, "N-(2-
Aminoethyl)glycine," and appropriate hazard symbols.

Leave original containers for the chemical; do not mix with other waste.

Storage:

Store the sealed waste container in a designated, secure hazardous waste accumulation

area.

This area should be cool, dry, and well-ventilated, away from incompatible materials.[1]

Waste Collection:

Arrange for pickup by a licensed professional waste disposal service or your institution's

environmental health and safety (EHS) department.[2]

Follow all institutional, local, and national regulations for hazardous waste disposal.[1]

Spill Management
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In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Evacuate and Secure:

Evacuate non-essential personnel from the spill area.[1]

Ensure the area is well-ventilated.

Containment and Cleanup:

Wearing the appropriate PPE, contain the spill.

Use dry cleanup procedures; avoid generating dust.[1]

Carefully sweep or vacuum the spilled solid material.[1] Do not use compressed air for

cleaning.[1]

Place the collected material into a labeled, sealable container for disposal as hazardous

waste.[1]

Decontamination:

Clean the spill area thoroughly with an appropriate solvent or detergent and water.

Dispose of all contaminated cleaning materials as hazardous waste.

Hazard Summary and Precautionary Statements
For quick reference, the following table summarizes the key hazards associated with N-(2-
Aminoethyl)glycine and the corresponding precautionary statements as per the Globally

Harmonized System (GHS).
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Hazard Class GHS Code Precautionary Statements

Harmful if swallowed H302
P264, P270, P301+P312,

P330, P501[1]

Harmful in contact with skin H312
P280, P302+P352, P312,

P362+P364, P501[1]

Harmful if inhaled H332
P261, P271, P304+P340,

P312, P501[1]

Causes serious eye irritation H319

P264, P280,

P305+P351+P338,

P337+P313[1]

May cause respiratory irritation H335

P261, P271, P304+P340,

P312, P403+P233, P405,

P501[1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of N-(2-
Aminoethyl)glycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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